Cas no 372975-55-8 (ethyl 4-(4-chlorophenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: ethyl 4-(4-chlorophenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 372975-55-8
• MF: C₁₉H₁₇N₂O₂SCl
• MW: 372.868
• CID: 4520637
• Update Time: 2025-10-21

ethyl 4-(4-chlorophenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-chlorophenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Additional information on ethyl 4-(4-chlorophenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Ethyl 4-(4-chlorophenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate: A Comprehensive Overview

Ethyl 4-(4-chlorophenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate, with CAS Registry Number 372975-55-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrimidine ring system substituted with various functional groups. The presence of a sulfanylidene group (S=), a phenyl ring, and an ethyl ester group contributes to its distinctive chemical properties and potential applications.

The synthesis of ethyl 4-(4-chlorophenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and oxidation processes to achieve the desired product. Recent advancements in catalytic systems and reaction optimization have significantly improved the yield and purity of this compound. For instance, the use of transition metal catalysts has enabled more efficient formation of the sulfanylidene group, which is critical for the compound's stability and reactivity.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The pyrimidine ring system is known to exhibit biological activity, particularly in targeting specific enzymes and receptors. Studies have shown that ethyl 4-(4-chlorophenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate demonstrates promising anti-inflammatory and antioxidant properties. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents.

Moreover, the compound's electronic properties make it a candidate for applications in materials science. The sulfanylidene group imparts unique electronic characteristics that could be exploited in the development of advanced materials such as semiconductors or optoelectronic devices. Recent research has explored the use of this compound in thin-film transistor applications, where its stability under thermal and electrical stress has been remarkable.

In terms of structural analysis, ethyl 4-(4-chlorophenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate exhibits a rigid framework due to the conjugation between the pyrimidine ring and the sulfanylidene group. This rigidity enhances its stability and makes it suitable for various chemical transformations. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns.

The compound's versatility is further highlighted by its ability to undergo further functionalization. For example, substitution reactions at the phenolic positions or modifications to the ester group can tailor its properties for specific applications. This adaptability underscores its potential as a building block in organic synthesis.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway for large-scale production while maintaining high purity levels. Additionally, investigations into its pharmacokinetic profile are underway to evaluate its suitability as a drug candidate. Collaborative efforts between chemists and biologists are expected to unlock new avenues for this compound's utilization in both therapeutic and material applications.

In conclusion, ethyl 4-(4-chlorophenyl)-6-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No: 372975-55-8) represents a fascinating intersection of organic chemistry and applied sciences. Its unique structure and versatile properties make it a valuable asset in diverse fields ranging from drug discovery to materials development. As research continues to unfold new insights into its capabilities, this compound stands poised to make significant contributions to scientific progress.